Cas no 840-50-6 (Uridine, 2'-deoxy-5-(methylamino)-)

• Product Name: Uridine, 2'-deoxy-5-(methylamino)-
• CAS No: 840-50-6
• MF: C₁₀H₁₅N₃O₅
• MW: 257.243202447891
• CID: 667850
• PubChem ID: 15954436
• Update Time: 2025-04-19

Uridine, 2'-deoxy-5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-deoxy-5-(methylamino)-
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(methylamino)pyrimidine-2,4-dione
• 2'-Deoxy-5-(methylamino)uridine
• SCHEMBL336173
• Madu [MI]
• CHEMBL3143897
• Madu
• W60MVE2G8N
• 5-methylamino-2'-deoxyuridine
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(methylamino)pyrimidine-2,4-dione
• 840-50-6
• C-5-(Methylamino)-2'-deoxyuridine
• DTXSID30580466
• 1-(2-Deoxy-b-D-erythro-pentofuranosyl)-5-(methylamino)pyrimidine-2,4(1H,3H)-dione
• Q27292367
• UNII-W60MVE2G8N
• 2-Deoxy-5-(methylamino)uridine

• Inchi： 1S/C10H15N3O5/c1-11-5-3-13(10(17)12-9(5)16)8-2-6(15)7(4-14)18-8/h3,6-8,11,14-15H,2,4H2,1H3,(H,12,16,17)/t6-,7+,8+/m0/s1
• InChI Key： KPQFKCWYCKXXIP-XLPZGREQSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(=C1)NC)=O)=O)O

Computed Properties

• Exact Mass: 257.10117059g/mol
• Monoisotopic Mass: 257.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Melting Point: 180-182°